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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B8270042

This document provides a detailed calculation and verification of the molecular weight for the
dipeptide H-Met-D-Met-OH, also known as L-Methionyl-D-methionine. This analysis is intended
for researchers, scientists, and professionals in the field of drug development who require
precise molecular data for their work.

Introduction

H-Met-D-Met-OH is a dipeptide composed of two methionine amino acid residues. Specifically,
it consists of one L-methionine molecule and one D-methionine molecule joined by a peptide
bond. The determination of its exact molecular weight is fundamental for a variety of
biochemical and pharmaceutical applications, including quantitative analysis, structural biology,
and computational modeling.

Methodology for Molecular Weight Calculation

The molecular weight of a peptide is calculated based on the molecular weights of its
constituent amino acids, accounting for the loss of a water molecule during the formation of
each peptide bond.

Experimental Protocol: Molecular Weight Calculation

o Determine the Molecular Formula of the Amino Acid: The first step is to identify the molecular
formula of the constituent amino acid, methionine.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8270042?utm_src=pdf-interest
https://www.benchchem.com/product/b8270042?utm_src=pdf-body
https://www.benchchem.com/product/b8270042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Calculate the Molecular Weight of the Amino Acid: Using the atomic weights of the
constituent elements (Carbon, Hydrogen, Nitrogen, Oxygen, Sulfur), the molecular weight of
a single methionine molecule is calculated.

e Account for Peptide Bond Formation: The formation of a dipeptide from two amino acids
involves a dehydration reaction, where one molecule of water (H20) is eliminated.

o Calculate the Dipeptide Molecular Weight: The molecular weight of the dipeptide is the sum
of the molecular weights of the two individual amino acids minus the molecular weight of one
water molecule.

Results and Data Presentation

The calculation for the molecular weight of H-Met-D-Met-OH is summarized in the tables
below.

Table 1: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol)
Carbon C 12.011

Hydrogen H 1.008

Nitrogen N 14.007

Oxygen O 15.999

Sulfur S 32.065

Table 2: Calculation of Methionine Molecular Weight
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Total Atomic

Constituent Formula Quantity .
Weight ( g/mol )

Carbon Cs 5 60.055

Hydrogen Hi1 11 11.088

Nitrogen N1 1 14.007

Oxygen 02 2 31.998

Sulfur S1 1 32.065

Total (Methionine) CsH11NO2S 149.213

The molecular weight of a single methionine molecule is 149.21 g/mol .[1][2][3][4][5]

Table 3: Calculation of H-Met-D-Met-OH Molecular Weight

Component Molecular Weight ( g/mol )
Methionine (Met) 149.213

D-Methionine (D-Met) 149.213

Water (H20) 18.015

H-Met-D-Met-OH 280.411

The calculated molecular weight of H-Met-D-Met-OH is 280.41 g/mol . This result is consistent
with established chemical databases. The molecular formula for the dipeptide is C10H20N203Sa.

Logical Workflow of Calculation

The process for determining the molecular weight of the dipeptide follows a clear logical
progression.

Caption: Workflow for calculating the molecular weight of H-Met-D-Met-OH.

Conclusion
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The molecular weight of H-Met-D-Met-OH has been rigorously calculated and verified to be
280.41 g/mol . This value is critical for accurate experimental design and data interpretation in
research and development settings. The provided methodology and data tables offer a
transparent and reproducible approach to this fundamental chemical calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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